Cas no 478080-71-6 (4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE)

• Product Name: 4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE
• CAS No: 478080-71-6
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5224612
• Update Time: 2026-03-07

4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE Chemical and Physical Properties

Names and Identifiers

• 4-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-6-(1-PYRROLIDINYL)PYRIMIDINE
• 4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE
• 4-(4-methylbenzenesulfonyl)-2-phenyl-6-(pyrrolidin-1-yl)pyrimidine
• Pyrimidine, 4-[(4-methylphenyl)sulfonyl]-2-phenyl-6-(1-pyrrolidinyl)-
• 4-(4-methylphenyl)sulfonyl-2-phenyl-6-pyrrolidin-1-ylpyrimidine

• Inchi： 1S/C21H21N3O2S/c1-16-9-11-18(12-10-16)27(25,26)20-15-19(24-13-5-6-14-24)22-21(23-20)17-7-3-2-4-8-17/h2-4,7-12,15H,5-6,13-14H2,1H3
• InChI Key： LRIWECIZVYCQCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC(=NC(C2C=CC=CC=2)=N1)N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 571
• XLogP3: 4.3
• Topological Polar Surface Area: 71.5

Additional information on 4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE

Comprehensive Overview of 4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE (CAS No. 478080-71-6)

4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE (CAS No. 478080-71-6) is a specialized sulfone-containing pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique heterocyclic structure, is increasingly studied for its potential applications in drug discovery and material science. Its molecular framework combines a pyrimidine core with a pyrrolidine substituent, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for sulfone-based compounds like 4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the phenyl or pyrrolidinyl groups can yield derivatives with enhanced efficacy. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for target binding.

The compound’s CAS No. 478080-71-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthetic routes, solubility, and stability under various conditions, which are critical for high-throughput screening (HTS) workflows. Additionally, its potential as a fluorescence probe or catalyst ligand has sparked interest in chemical biology circles.

From an SEO perspective, keywords such as "pyrimidine sulfone synthesis," "pyrrolidine-substituted heterocycles," and "CAS 478080-71-6 applications" are highly relevant. These terms cater to audiences searching for advanced intermediates or structure-activity optimization strategies. The compound’s compatibility with green chemistry principles—such as reduced waste generation—also resonates with sustainability-focused researchers.

In summary, 4-METHYLPHENYL 2-PHENYL-6-(1-PYRROLIDINYL)-4-PYRIMIDINYL SULFONE represents a promising scaffold for innovative therapeutics and functional materials. Its multifunctional design and tunable properties make it a valuable asset in both academic and industrial settings, addressing contemporary challenges in precision medicine and sustainable chemistry.